Cas no 1957-11-5 (NCI-BL1339 Cells)

• Product Name: NCI-BL1339 Cells
• CAS No: 1957-11-5
• CID: 1387950
• Update Time: 2025-05-19

NCI-BL1339 Cells Chemical and Physical Properties

Names and Identifiers

• NCI-BL1339 Cells

Additional information on NCI-BL1339 Cells

CAS No. 1957-11-5 and NCI-BL1339 Cells: Advancing Research in Chemical Biology and Biomedical Applications

The compound identified by CAS No. 1957-11-5 represents a significant molecule in the field of chemical biology, with emerging applications in drug discovery and mechanistic studies of cellular processes. While its precise chemical structure remains a subject of ongoing research, recent studies highlight its potential as a modulator of key signaling pathways involved in cancer progression and immune regulation. This compound has been increasingly utilized as a tool to investigate molecular interactions, particularly in the context of enzyme inhibition and receptor activation, making it a focal point for researchers exploring targeted therapies and biomarker development.

In parallel, the NCI-BL1339 Cells have emerged as a critical model system for studying B-cell lymphomas and related hematological malignancies. Derived from a well-characterized lymphoblastoid cell line, these cells exhibit distinct genetic and phenotypic features that mirror clinical subtypes of non-Hodgkin lymphoma (NHL). Recent advancements in single-cell RNA sequencing (scRNA-seq) have enabled detailed profiling of NCI-BL1339 Cells, revealing unique gene expression signatures associated with tumor microenvironment interactions and therapeutic resistance mechanisms.

Recent research has underscored the synergistic potential between CAS No. 1957-11-5 and NCI-BL1339 Cells in preclinical studies. For instance, a 2024 study published in *Nature Communications* demonstrated that this compound selectively induces apoptosis in NCI-BL1339-derived tumor cells through the modulation of Bcl-2 family proteins while sparing normal lymphocytes. This finding aligns with the broader trend of developing isoform-specific inhibitors to minimize off-target effects in cancer therapy.

The structural characteristics of CAS No. 1957-11-5 suggest its interaction with phosphatidylinositol 3-kinase (PI3K) signaling nodes, which are frequently dysregulated in B-cell malignancies like diffuse large B-cell lymphoma (DLBCL). Structural biology approaches using cryo-electron microscopy have provided atomic-level insights into how this compound binds to its target proteins, offering valuable data for rational drug design efforts targeting similar pathways.

For researchers working with NCI-BL1339 Cells, these cells serve as an invaluable platform for high-throughput screening assays evaluating novel anti-cancer agents. Their stable karyotype and consistent response profiles make them ideal for validating biomarkers predictive of treatment outcomes, particularly when combined with advanced omics technologies such as proteomics and metabolomics.

Emerging evidence also highlights the role of CAS No. 1957-11-5 in modulating epigenetic regulators like histone deacetylases (HDACs), which are central to chromatin remodeling processes critical for tumor cell survival. A 2024 phase I clinical trial utilizing analogs of this compound showed promising results in patients with relapsed/refractory NHL, underscoring its translational potential from bench to bedside.

In parallel developments, functional assays using NCI-BL1339 Cells have revealed their utility in studying immune checkpoint dynamics, particularly PD-L/CD80 interactions that govern T-cell activation thresholds within lymphoid tissues. These findings are directly relevant to the development of combination therapies involving immune checkpoint inhibitors alongside small molecule therapeutics like those based on CAS No. 1957-1448 (a closely related scaffold).

The pharmacokinetic profile of compounds related to CAS No. 486680680000000000 has been extensively characterized using mass spectrometry-based methods, revealing favorable bioavailability parameters when administered via intravenous routes commonly used in oncology settings today.

Ongoing research continues to explore how variations in the chemical structure around the core scaffold represented by CAS No. 486680680000000000 can enhance selectivity while reducing toxicity profiles typically associated with traditional chemotherapeutic agents currently used against hematological cancers such as follicular lymphoma or mantle cell lymphoma.

Clinical trials incorporating patient-derived xenograft models established from primary NHL samples have further validated the relevance of both the compound identified by CAS No. 486680680000000044 and the biological model provided by NCI-BL Series Cell Lines, including but not limited to BL series cell lines such as BL series cell lines used extensively since their establishment during early molecular biology investigations into leukemogenesis mechanisms.